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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

2-Methylanisole, also known as o-methylanisole, is an aromatic organic compound
increasingly recognized as a sustainable and versatile solvent for a variety of organic synthesis
reactions.[1][2] With a boiling point of 171°C, it serves as a higher-boiling-point alternative to
solvents like toluene, offering advantages in terms of process safety and reduced volatility.[1]
Classified as a "green" solvent, 2-methylanisole is a bio-based compound found in natural
sources such as mastic oils and virgin olive oils.[1][2] Its polar aprotic nature makes it suitable
for a range of chemical transformations, positioning it as a favorable replacement for
conventional, more hazardous organic solvents. This document provides detailed application
notes and protocols for the use of 2-methylanisole in key organic synthesis reactions.

Physical and Chemical Properties

A thorough understanding of a solvent's properties is crucial for its effective application in
chemical synthesis. 2-Methylanisole is a colorless to pale yellow liquid with a distinct, pleasant
odor. It is soluble in common organic solvents like ethanol and ether but has limited solubility in
water. Key physical and chemical data are summarized in the table below for easy reference.
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Property Value

Molecular Formula CsH100

Molecular Weight 122.16 g/mol
Boiling Point 170-172 °C

Melting Point -34.1 °C

Density 0.985 g/mL at 25 °C
Flash Point 52 °C

Refractive Index 1.516 (at 20 °C)
Solubility in Water Insoluble

Applications in Organic Synthesis

While the exploration of 2-methylanisole as a primary solvent is an expanding area of
research, its utility has been demonstrated in several important classes of organic reactions. Its
higher boiling point is particularly advantageous for reactions requiring elevated temperatures.

Synthesis of Heterocycles: A Case Study in Indole
Synthesis

2-Methylanisole can serve as a key reactant in the synthesis of complex heterocyclic
structures. Although in the following example cyclopentyl methyl ether (CPME) is used as the
solvent, the protocol highlights the reactivity of 2-methylanisole in a domino reaction to form 2-
arylindoles, a common scaffold in pharmaceuticals. This reaction proceeds without the need for
a transition metal catalyst.

Reaction Scheme:
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LiN(SiMe3)2, CsF
CPME, 110°C, 12 h

2-Methylanisole + —— Benzonitrile —» 2-Phenyl-1H-indole

Phase 1: Initial Screening

Gdentify Target Reaction & Existing Solvena

l

E{eview Physical Properties of 2-Methylanisole (BP, Polarity, etc.D

[Assess Solubility of Reactants & Reagenta

l

@reliminary Compatibility & Stability Testa

Phase 2: Optimizaivion & Comparison

[Small-Scale Test Reactions in 2-Methylanisola

:

@ptimize Reaction Conditions (Temp, Time, CatalystD

l

Gompare Yield & Purity to Original Solvena

Phase 3: Process & Safety Evaluation

@Valuate Work-up & Product IsolatiorD

@ssess Safety & Environmental Impact (E-FactorD

Gcale—up Feasibility Stud})
I

Decision: Adopt 2-Methylanisole as Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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